(2-Methoxypyridin-3-yl)methanol
Cat. No. B038893
Key on ui cas rn:
112197-16-7
M. Wt: 139.15 g/mol
InChI Key: OFWONXXWLCHTSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH3:15].[CH3:12][S:13][CH3:14].[CH3:16][OH:17].[CH3:1][O:2][c:3]1[c:4]([C:5](=[O:6])[OH:7])[cH:8][cH:9][cH:10][n:11]1.[O:18]1[CH2:19][CH2:20][CH2:21][CH2:22]1>>[CH3:1][O:2][c:3]1[c:4]([CH2:5][OH:6])[cH:8][cH:9][cH:10][n:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
B
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
CSC
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ncccc1C(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ncccc1CO
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
